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Compound of Interest

Compound Name: GSK1838705A

Cat. No.: B1684688 Get Quote

GSK1838705A Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to understanding and overcoming solubility

challenges associated with GSK1838705A.

Frequently Asked Questions (FAQs)
Q1: What is the general solubility profile of GSK1838705A?

A: GSK1838705A is a hydrophobic compound with high solubility in organic solvents like

DMSO, but it is practically insoluble in aqueous solutions, including water and PBS.[1][2]

Q2: What are the recommended solvents for preparing stock solutions of GSK1838705A?

A: Dimethyl sulfoxide (DMSO) is the most recommended solvent for preparing high-

concentration stock solutions of GSK1838705A.[1][2][3][4][5][6][7] Other organic solvents like

Dimethylformamide (DMF) and ethanol can also be used, although the solubility is lower

compared to DMSO.[1][2]

Q3: My GSK1838705A powder is not dissolving completely in DMSO. What should I do?

A: If you encounter issues with dissolving GSK1838705A in DMSO, gentle warming and

sonication can aid in dissolution.[1][5] Ensure you are using fresh, anhydrous DMSO, as

absorbed moisture can reduce the solubility of the compound.[7]
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Q4: I observed precipitation when diluting my DMSO stock solution into an aqueous buffer for

my in vitro assay. How can I prevent this?

A: This is a common issue due to the poor aqueous solubility of GSK1838705A. To prevent

precipitation, it is crucial to ensure the final concentration of DMSO in your aqueous buffer is

kept low (typically below 0.5%) and that the final concentration of GSK1838705A does not

exceed its solubility limit in the final buffer. A gradual addition of the DMSO stock to the stirred

aqueous buffer can also help.

Q5: How should I prepare GSK1838705A for in vivo animal studies?

A: Due to its poor water solubility, GSK1838705A is typically administered in vivo as a

suspension. A common formulation involves first dissolving the compound in a small amount of

DMSO and then suspending it in a vehicle containing agents like PEG300, Tween-80, and

saline.[4][6] Another reported formulation for in vivo studies utilized 20% sulfobutyl ether β-

cyclodextrin.[8] It is recommended to prepare this formulation fresh before each use.
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Issue Possible Cause Recommended Solution

Difficulty dissolving

GSK1838705A powder

- Use of non-anhydrous

DMSO- Insufficient mixing

- Use fresh, high-quality

anhydrous DMSO.[7]- Gently

warm the solution and use

sonication to aid dissolution.[1]

[5]

Precipitation upon dilution in

aqueous media

- Exceeding the aqueous

solubility limit- High final

concentration of DMSO

- Lower the final concentration

of GSK1838705A in the

assay.- Minimize the final

DMSO concentration (ideally

≤0.5%).- Add the DMSO stock

solution to the aqueous buffer

slowly while vortexing.

Inconsistent results in cell-

based assays

- Compound precipitation in

culture media- Instability of the

compound in solution

- Visually inspect the media for

any signs of precipitation after

adding the compound.-

Prepare fresh dilutions from

the stock solution for each

experiment.- Aliquot and store

stock solutions at -20°C or

-80°C to avoid repeated

freeze-thaw cycles.[4][6]

Low bioavailability in in vivo

studies

- Poor absorption due to low

solubility- Inadequate

formulation

- Prepare a stable suspension

for oral or intraperitoneal

administration using

appropriate vehicles like

DMSO, PEG300, Tween-80,

and saline.[4][6]- Consider

using a formulation with a

solubilizing agent like

cyclodextrin.[8]
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Solvent Solubility
Molar
Concentration

Reference(s)

DMSO ≥ 100 mg/mL ≥ 187.77 mM [3][4]

107 mg/mL 200.91 mM [7]

100 mM -

53.3 mg/mL 100.08 mM [5]

33 mg/mL - [2]

≥ 26.65 mg/mL - [1]

20 mg/mL -

DMF 25 mg/mL - [2]

Ethanol ≥ 2.4 mg/mL - [1]

2 mg/mL - [2]

Water Insoluble - [1]

DMSO:PBS (pH 7.2)

(1:3)
0.25 mg/mL - [2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
Materials:

GSK1838705A powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer
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Sonicator (optional)

Methodology:

Weigh out the required amount of GSK1838705A powder. For 1 mL of a 10 mM stock

solution, you will need 5.326 mg (Molecular Weight: 532.57 g/mol ).

Add the GSK1838705A powder to a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to the tube.

Vortex the solution vigorously until the powder is completely dissolved.

If the powder does not dissolve completely, gently warm the tube and sonicate for 5-10

minutes.

Once dissolved, aliquot the stock solution into smaller volumes to avoid repeated freeze-

thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage.[4][6]

Protocol 2: Preparation of an In Vivo Suspension
(Example)
This protocol is adapted from publicly available information and may require optimization for

your specific experimental needs.[4][6]

Materials:

GSK1838705A

DMSO

PEG300

Tween-80

Saline (0.9% NaCl in sterile water)
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Methodology:

Prepare a concentrated stock solution of GSK1838705A in DMSO (e.g., 30 mg/mL).

To prepare a 3 mg/mL final suspension, follow these steps for a 1 mL final volume: a. Take

100 µL of the 30 mg/mL GSK1838705A stock solution in DMSO. b. Add 400 µL of PEG300

and mix thoroughly until the solution is clear. c. Add 50 µL of Tween-80 and mix well. d. Add

450 µL of saline to bring the final volume to 1 mL.

Mix the final suspension thoroughly before each administration. This formulation should be

prepared fresh on the day of use.
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Caption: GSK1838705A inhibits IGF-1R, IR, and ALK signaling pathways.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1684688?utm_src=pdf-body-img
https://www.benchchem.com/product/b1684688?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro Experiment

In Vivo Experiment

Troubleshooting Step

Prepare 10 mM
Stock in DMSO

Dilute in
Culture MediaPrecipitation?

Treat Cells Assay Readout

Prepare Suspension
(DMSO, PEG300, Tween-80, Saline)

Administer to Animal Model
(e.g., p.o.)

Monitor Tumor Growth
& Animal Health Data Analysis

Yes, adjust concentration

No

Click to download full resolution via product page

Caption: Workflow for in vitro and in vivo experiments with GSK1838705A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. apexbt.com [apexbt.com]

2. caymanchem.com [caymanchem.com]

3. medchemexpress.com [medchemexpress.com]

4. file.medchemexpress.com [file.medchemexpress.com]

5. GSK1838705A | IGF-1R | S6 Kinase | ALK | JNK | TargetMol [targetmol.com]

6. medchemexpress.com [medchemexpress.com]

7. selleckchem.com [selleckchem.com]

8. aacrjournals.org [aacrjournals.org]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1684688?utm_src=pdf-body-img
https://www.benchchem.com/product/b1684688?utm_src=pdf-body
https://www.benchchem.com/product/b1684688?utm_src=pdf-custom-synthesis
https://www.apexbt.com/gsk1838705a.html
https://www.caymanchem.com/product/24904
https://www.medchemexpress.com/DataSheet/GSK1838705A.html
https://file.medchemexpress.com/batch_PDF/HY-13020/GSK1838705A-DataSheet-MedChemExpress.pdf
https://www.targetmol.com/compound/gsk1838705a
https://www.medchemexpress.com/GSK1838705A.html
https://www.selleckchem.com/products/gsk1838705a.html
https://aacrjournals.org/mct/article/8/10/2811/93329/GSK1838705A-inhibits-the-insulin-like-growth
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [GSK1838705A solubility issues and solutions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684688#gsk1838705a-solubility-issues-and-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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